Cas no 1106685-66-8 ((S)-4-Hydroxymethyl Ambrisentan)

• Product Name: (S)-4-Hydroxymethyl Ambrisentan
• CAS No: 1106685-66-8
• MF: C₂₂H₂₂N₂O₅
• MW: 394.420485973358
• CID: 1072977
• PubChem ID: 25183815
• Update Time: 2025-06-07

(S)-4-Hydroxymethyl Ambrisentan Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxymethylambrisentan
• (S)-4-Hydroxymethyl Ambrisentan
• UNII-Q55T0406HK
• BENZENEPROPANOIC ACID, .ALPHA.-((4-(HYDROXYMETHYL)-6-METHYL-2-PYRIMIDINYL)OXY)-.BETA.-METHOXY-.BETA.-PHENYL-, (.ALPHA.S)-
• Q55T0406HK
• PDUAYPFMBRYSNN-LJQANCHMSA-N
• 4-Hydroxymethyl ambrisentan, (+)-
• 4-Hydroxymethyl Ambrisentan
• (alphaS)-alpha-[[4-(Hydroxymethyl)-6-methyl-2-pyrimidinyl]oxy]-beta-methoxy-beta-phenylbenzenepropanoic Acid
• (s)-2-(4-(hydroxymethyl)-6-methylpyrimidin-2-yloxy)-3-methoxy-3,3-diphenylpropanoic acid
• SCHEMBL3023827
• NS00116775
• Q27287013
• CHEMBL3706459
• (2S)-2-[4-(hydroxymethyl)-6-methylpyrimidin-2-yl]oxy-3-methoxy-3,3-diphenylpropanoic acid
• Benzenepropanoic acid, alpha-((4-(hydroxymethyl)-6-methyl-2-pyrimidinyl)oxy)-beta-methoxy-beta-phenyl-, (alphaS)-
• 1106685-66-8

• Inchi： 1S/C22H22N2O5/c1-15-13-18(14-25)24-21(23-15)29-19(20(26)27)22(28-2,16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-13,19,25H,14H2,1-2H3,(H,26,27)/t19-/m1/s1
• InChI Key： PDUAYPFMBRYSNN-LJQANCHMSA-N
• SMILES： O(C)C(C1C=CC=CC=1)(C1C=CC=CC=1)[C@@H](C(=O)O)OC1N=C(C)C=C(CO)N=1

Computed Properties

• Exact Mass: 394.15287181g/mol
• Monoisotopic Mass: 394.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (S)-4-Hydroxymethyl Ambrisentan

Comprehensive Overview of (S)-4-Hydroxymethyl Ambrisentan (CAS No. 1106685-66-8): Properties, Applications, and Research Insights

(S)-4-Hydroxymethyl Ambrisentan (CAS No. 1106685-66-8) is a chiral derivative of the well-known endothelin receptor antagonist Ambrisentan. This compound has garnered significant attention in pharmaceutical research due to its potential therapeutic applications, particularly in cardiovascular and pulmonary diseases. The (S)-enantiomer exhibits distinct pharmacological properties, making it a subject of interest for drug development and metabolic studies. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize efficacy and minimize side effects.

One of the most searched questions related to (S)-4-Hydroxymethyl Ambrisentan is its mechanism of action. Like its parent compound, it selectively targets the endothelin type-A (ETA) receptor, inhibiting vasoconstriction and inflammation pathways. This mechanism is critical in conditions such as pulmonary arterial hypertension (PAH), a topic trending in medical forums. Recent studies highlight its potential in combination therapies, where it enhances the effects of other vasodilators, a strategy often discussed in precision medicine circles.

The synthesis of (S)-4-Hydroxymethyl Ambrisentan involves asymmetric catalysis, a hot topic in green chemistry. Researchers are optimizing routes to improve yield and enantiomeric purity, addressing common queries about scalability and cost-effectiveness. Analytical techniques like HPLC and chiral chromatography are pivotal in quality control, ensuring compliance with Good Manufacturing Practices (GMP)—a frequent search term among industry professionals.

In drug discovery, the pharmacokinetics of (S)-4-Hydroxymethyl Ambrisentan are under scrutiny. Key parameters such as bioavailability, half-life, and metabolic stability are frequently investigated, aligning with the growing demand for ADME (Absorption, Distribution, Metabolism, Excretion) data. Its hydroxymethyl group enhances solubility, a feature often highlighted in discussions about drug formulation challenges.

Beyond PAH, exploratory studies suggest applications in fibrotic disorders and chronic kidney disease (CKD), areas with high unmet medical needs. This aligns with trending searches on repurposing existing drugs. The compound’s safety profile is also a focal point, with toxicity studies being a common query in preclinical research forums.

From a commercial perspective, (S)-4-Hydroxymethyl Ambrisentan is listed in catalogs of fine chemical suppliers, often under research-use-only (RUO) categories. Its patent landscape and generic development potential are topics of interest for intellectual property analysts, reflecting broader industry trends toward specialty APIs.

In summary, (S)-4-Hydroxymethyl Ambrisentan represents a promising candidate for targeted therapies, with ongoing research addressing both scientific and industrial demands. Its relevance to personalized medicine and sustainable synthesis ensures it remains a keyword-rich subject in academic and pharmaceutical discourse.